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Compound of Interest

Compound Name: Euchrestaflavanone A

CAS No.: 80510-05-0

Cat. No.: B3029856

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Euchrestaflavanone A, a prenylated flavanone with significant biological activities. This

document is intended to serve as a detailed reference for researchers engaged in natural

product chemistry, pharmacology, and drug development.

Chemical Structure and Origin
Euchrestaflavanone A is a flavonoid with the chemical formula C₂₅H₂₈O₅ and the systematic

IUPAC name (2S)-5,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-

enyl)-2,3-dihydrochromen-4-one. This compound has been isolated from various medicinal

plants, including Lespedeza davidii, Euchresta formosana, and Cudrania tricuspidata. Its

structure features a flavanone core with two prenyl groups, which contribute to its distinct

spectroscopic and biological properties.

Mass Spectrometry (MS) Data
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High-resolution electrospray ionization mass spectrometry (HRESIMS) is a key technique for

determining the elemental composition and exact mass of Euchrestaflavanone A.

Ion Calculated m/z Observed m/z

[M+H]⁺ 409.1964 409.1962

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structural elucidation of Euchrestaflavanone A is heavily reliant on one-dimensional (¹H

and ¹³C) and two-dimensional NMR spectroscopy. The following tables summarize the

assigned chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

¹H NMR Data (500 MHz, CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

2 5.37 dd 12.8, 3.2

3a 3.09 dd 17.2, 12.8

3b 2.80 dd 17.2, 3.2

6 6.04 s

2' 7.21 d 2.2

5' 6.81 d 8.4

6' 7.11 dd 8.4, 2.2

1'' 3.25 d 7.2

2'' 5.21 t 7.2

4'' 1.76 s

5'' 1.78 s

1''' 3.32 d 7.2

2''' 5.25 t 7.2

4''' 1.68 s

5''' 1.67 s

5-OH 12.05 s

7-OH 5.51 s

4'-OH 5.61 s

¹³C NMR Data (125 MHz, CDCl₃)
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Position δ (ppm)

2 79.1

3 43.4

4 196.8

5 162.2

6 95.8

7 164.8

8 105.9

9 161.5

10 102.9

1' 129.9

2' 127.3

3' 127.8

4' 154.5

5' 115.5

6' 126.8

1'' 21.5

2'' 122.9

3'' 131.5

4'' 17.9

5'' 25.8

1''' 28.3

2''' 122.5

3''' 132.1
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4''' 17.9

5''' 25.8

Experimental Protocols
The spectroscopic data presented above were obtained using standard analytical techniques

for natural product characterization.

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were

recorded on a Bruker AV-500 spectrometer operating at 500 MHz for ¹H and 125 MHz for ¹³C

nuclei. Samples were dissolved in deuterated chloroform (CDCl₃), and chemical shifts were

referenced to the residual solvent signals (δH 7.26 and δC 77.16).

Mass Spectrometry: High-resolution mass spectra were acquired on a Waters Xevo G2-S

QTOF mass spectrometer using an electrospray ionization (ESI) source in positive ion mode.

The sample was dissolved in methanol and infused into the mass spectrometer.

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis and

structural elucidation of Euchrestaflavanone A.
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Figure 1. Workflow for the isolation and spectroscopic characterization of Euchrestaflavanone
A.

To cite this document: BenchChem. [Spectroscopic Profile of Euchrestaflavanone A: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029856/docs#spectroscopic-profile-of-
euchrestaflavanone-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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